Cas no 62018-55-7 (Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-)
62018-55-7 structure
Product Name:Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-
CAS No:62018-55-7
MF:C9H8O5
MW:196.156823158264
CID:460594
PubChem ID:15138515
Update Time:2025-04-19
Benzaldehyde, 3-acetyl-2,4,6-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-
- 3-acetyl-2,4,6-trihydroxybenzaldehyde
- 3-acetyl-2,4,6-trihydroxy-benzaldehyde
- CHEMBL375211
- DTXSID70568900
- 62018-55-7
- SCHEMBL3201657
-
- Inchi： 1S/C9H8O5/c1-4(11)8-7(13)2-6(12)5(3-10)9(8)14/h2-3,12-14H,1H3
- InChI Key： BLXBWUKHERTOFC-UHFFFAOYSA-N
- SMILES： OC1C(C=O)=C(C=C(C=1C(C)=O)O)O
Computed Properties
- Exact Mass: 196.03714
- Monoisotopic Mass: 196.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
Benzaldehyde, 3-acetyl-2,4,6-trihydroxy- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
62018-55-7 (Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-) Related Products
- 1470-79-7(2,4,4'-Trihydroxybenzophenone)
- 528-21-2(2,3,4-Trihydroxyacetophenone)
- 6921-64-8(1-(2-Hydroxy-4-methylphenyl)ethanone)
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 490-78-8(2',5'-Dihydroxyacetophenone)
- 699-83-2(2',6'-Dihydroxyacetophenone)
- 480-66-0(Phloracetophenone)
- 117-99-7(2-Hydroxyphenone)
- 131-56-6(2,4-Dihydroxybenzophenone)
- 574-19-6(2'-Hydroxy-1'-acetonaphthone)
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